Cas no 2172383-01-4 (3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid)
3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid
- 3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid
- EN300-1484033
- 2172383-01-4
-
- Inchi: 1S/C28H34N2O5/c1-27(2,25(33)29-23(15-24(31)32)17-13-14-17)28(3,4)30-26(34)35-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)
- InChI Key: HBLLKQAAYUPVFE-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C1CC1
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 783
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1484033-1.0g |
3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid |
2172383-01-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1484033-50mg |
3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid |
2172383-01-4 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1484033-100mg |
3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid |
2172383-01-4 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1484033-250mg |
3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid |
2172383-01-4 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1484033-500mg |
3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid |
2172383-01-4 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1484033-1000mg |
3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid |
2172383-01-4 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1484033-2500mg |
3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid |
2172383-01-4 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1484033-5000mg |
3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid |
2172383-01-4 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1484033-10000mg |
3-cyclopropyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid |
2172383-01-4 | 10000mg |
$14487.0 | 2023-09-28 |
3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid
Introduction to 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid (CAS No. 2172383-01-4)
3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid, identified by its CAS number 2172383-01-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its complex structural framework, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of a cyclopropyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage contributes to its multifaceted reactivity and potential utility in synthetic chemistry and medicinal research.
The compound’s structure incorporates several key features that are of particular interest to researchers. The cyclopropyl group introduces steric hindrance, which can influence the compound’s binding affinity and metabolic stability. Meanwhile, the Fmoc protecting group is widely used in peptide synthesis and drug development due to its stability under basic conditions and ease of removal. The amidopropanoic acid moiety suggests potential for further derivatization, making it a versatile building block for more complex molecules.
In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The structural motifs present in 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid align well with current trends in drug design. For instance, the fluorenylmethoxycarbonyl group not only serves as a protective moiety but also enhances the solubility and bioavailability of the compound, which are critical factors in pharmaceutical development. Additionally, the cyclopropyl ring can improve binding interactions with biological targets by introducing conformational constraints.
One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as an intermediate in the preparation of peptidomimetics and protease inhibitors. The amide linkage provides a scaffold for further chemical modifications, allowing for the creation of derivatives with tailored pharmacological profiles. For example, modifications at the cyclopropyl or fluorenylmethoxycarbonyl positions could lead to compounds with enhanced receptor binding or improved metabolic stability.
The CAS number 2172383-01-4 serves as a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize the molecule in their studies. The compound’s detailed chemical specification also aids in ensuring consistency across different laboratories and experimental conditions.
Recent advancements in computational chemistry have further enhanced the understanding of this compound’s properties. Molecular modeling studies have revealed insights into its binding interactions with potential biological targets, such as enzymes or receptors. These studies often involve virtual screening techniques to predict how the molecule might behave within a biological system. The structural features of 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid, including the cyclopropyl ring and Fmoc group, are particularly important in these simulations as they can significantly influence binding affinity and selectivity.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to construct the complex framework efficiently. The ability to synthesize such intricate molecules underscores the progress made in synthetic methodologies over recent decades.
As research continues to evolve, compounds like 3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid will play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. Whether used as intermediates or lead compounds, these molecules contribute to our understanding of biological processes and provide new avenues for therapeutic intervention.
The future prospects for this compound are promising. Ongoing research aims to optimize its synthetic routes and explore new applications in pharmaceuticals and biotechnology. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients worldwide. As our knowledge of molecular interactions grows, so too does our ability to design compounds with precise biological activities.
In conclusion,CAS No 2172383-01-4 refers to a sophisticated chemical entity with significant potential in medicinal chemistry. Its structural complexity and functional diversity make it a valuable tool for researchers seeking to develop novel therapeutics. By leveraging advanced synthetic techniques and computational methods,3-cyclopropyl-3-3-{((9H-fluoreninon-methoxycarbonyl)amino)} - 2, 2, 3-trimethylbutanamidopropionic acid exemplifies how cutting-edge science can drive innovation across multiple disciplines.
2172383-01-4 (3-cyclopropyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)